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Compound of Interest

Compound Name: Dimethyl 2-propylmalonate

Cat. No.: B082164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 2-propylmalonate, a key

chemical intermediate in organic synthesis, with a particular focus on its relevance in

pharmaceutical development. This document outlines its chemical and physical properties,

detailed synthesis protocols, and significant applications.

Core Compound Properties
Dimethyl 2-propylmalonate is a diester of malonic acid, characterized by the presence of a

propyl group on the α-carbon. It is a colorless to pale yellow liquid under standard conditions.[1]

Its versatile chemical nature makes it a valuable building block in the synthesis of more

complex molecules.

Table 1: Physicochemical Properties of Dimethyl 2-propylmalonate
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Property Value Reference

CAS Number 14035-96-2 [1]

Molecular Formula C₈H₁₄O₄ [1]

Molecular Weight 174.19 g/mol [1]

Boiling Point 204.4 °C at 760 mmHg

Density 1.037 g/cm³

Refractive Index 1.421

Flash Point 90.8 °C

Synthesis of Dimethyl 2-propylmalonate
The primary route for the synthesis of Dimethyl 2-propylmalonate is the malonic ester

synthesis. This classic organic reaction involves the alkylation of dimethyl malonate with a

suitable propyl halide.[1]

General Synthesis Workflow
The synthesis workflow involves the deprotonation of dimethyl malonate to form a nucleophilic

enolate, followed by an Sₙ2 reaction with a propyl halide.
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Synthesis Workflow Diagram

Detailed Experimental Protocol
The following is a representative experimental protocol for the synthesis of Dimethyl 2-
propylmalonate, adapted from established procedures for malonic ester alkylation.

Materials:

Dimethyl malonate

Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

1-Bromopropane

Anhydrous solvent (e.g., THF, DMF)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

the anhydrous solvent and the base (e.g., sodium hydride).

Cool the mixture in an ice bath and add dimethyl malonate dropwise with stirring.

Allow the mixture to stir at room temperature for a specified time to ensure complete

formation of the enolate.

Cool the reaction mixture again in an ice bath and add 1-bromopropane dropwise.

After the addition is complete, allow the reaction to warm to room temperature and then heat

to reflux for several hours, monitoring the reaction progress by TLC or GC.
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Cool the reaction mixture to room temperature and quench by the slow addition of saturated

aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the combined organic layers with water and then brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure.

Purify the crude product by vacuum distillation to yield pure Dimethyl 2-propylmalonate.

Chemical Reactivity and Applications
Dimethyl 2-propylmalonate is a versatile intermediate that undergoes several important

chemical transformations.

Key Chemical Reactions
Hydrolysis: Under acidic or basic conditions, the ester groups can be hydrolyzed to yield 2-

propylmalonic acid.[1]

Decarboxylation: Upon heating, 2-propylmalonic acid readily decarboxylates to form

pentanoic acid.

Further Alkylation: The remaining acidic proton on the α-carbon can be removed by a strong

base, allowing for the introduction of a second alkyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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